Cas no 664364-58-3 ([cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol)
[cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinemethanol, 5-methyl-1-(phenylmethyl)-, (3R,5S)-rel-
- [cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol
- SCHEMBL3601179
- Rel-((3R,5S)-1-benzyl-5-methylpyrrolidin-3-yl)methanol
- 664364-58-3
- starbld0022410
-
- Inchi: 1S/C13H19NO/c1-11-7-13(10-15)9-14(11)8-12-5-3-2-4-6-12/h2-6,11,13,15H,7-10H2,1H3/t11-,13+/m0/s1
- InChI Key: XTACUFSBKWAURO-WCQYABFASA-N
- SMILES: N1(CC2=CC=CC=C2)[C@@H](C)C[C@@H](CO)C1
Computed Properties
- Exact Mass: 205.146664230Da
- Monoisotopic Mass: 205.146664230Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 23.5Ų
[cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1149-100MG |
[cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol |
664364-58-3 | 95% | 100MG |
¥ 1,445.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1149-250MG |
[cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol |
664364-58-3 | 95% | 250MG |
¥ 2,310.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1149-500MG |
[cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol |
664364-58-3 | 95% | 500MG |
¥ 3,841.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1149-1G |
[cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol |
664364-58-3 | 95% | 1g |
¥ 5,761.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1149-5G |
[cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol |
664364-58-3 | 95% | 5g |
¥ 17,285.00 | 2023-03-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566490-1g |
((3R,5S)-1-benzyl-5-methylpyrrolidin-3-yl)methanol |
664364-58-3 | 98% | 1g |
¥13442.00 | 2024-05-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1149-100.0mg |
[cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol |
664364-58-3 | 95% | 100.0mg |
¥1445.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1149-250.0mg |
[cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol |
664364-58-3 | 95% | 250.0mg |
¥2310.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1149-500.0mg |
[cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol |
664364-58-3 | 95% | 500.0mg |
¥3840.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1149-1.0g |
[cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol |
664364-58-3 | 95% | 1.0g |
¥5762.0000 | 2025-04-11 |
[cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on [cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol
Introduction to [cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol (CAS No. 664364-58-3)
[cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol, with the CAS number 664364-58-3, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural properties and potential applications. This compound belongs to the pyrrolidine class of heterocyclic compounds, which are widely recognized for their role in medicinal chemistry. The presence of both benzyl and methyl substituents on the pyrrolidine ring contributes to its distinct chemical profile, making it a valuable candidate for further research and development.
The [cis]-configuration of the molecule is particularly noteworthy, as it influences the spatial arrangement of the substituents and can have profound effects on its biological activity. In recent years, there has been a growing interest in developing new drugs that leverage the advantages of chiral molecules. The [cis]-isomer of [cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol may exhibit different pharmacological properties compared to its [trans]-counterpart, making it an attractive subject for investigation.
One of the most promising areas of research involving [cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol is its potential as a scaffold for drug discovery. Pyrrolidine derivatives have been extensively studied for their ability to interact with biological targets such as enzymes and receptors. The benzyl and methyl groups in this compound can serve as handles for further functionalization, allowing chemists to design molecules with enhanced binding affinity and selectivity.
Recent studies have highlighted the importance of pyrrolidine-based compounds in the development of treatments for various diseases. For instance, modifications of the pyrrolidine core have been shown to improve drug-like properties such as solubility, metabolic stability, and bioavailability. The [cis]-configuration may also play a role in optimizing these properties by influencing the molecule's conformation in solution.
Another area where [cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol shows promise is in its potential application as an intermediate in the synthesis of more complex molecules. The presence of a hydroxymethyl group (–CH₂OH) provides a site for further chemical transformations, enabling the construction of larger and more intricate structures. This versatility makes it a valuable building block for synthetic chemists working on drug development projects.
The compound's unique structural features also make it an interesting candidate for studying molecular interactions at the atomic level. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, can be employed to understand how [cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol interacts with biological targets. These insights can guide the design of more effective drugs by providing a detailed understanding of key binding interactions.
In addition to its pharmaceutical applications, [cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol may find use in other areas such as materials science and agrochemistry. The ability to modify its structure allows researchers to explore new possibilities beyond traditional drug discovery. For example, derivatives of this compound could be designed to exhibit specific physical or chemical properties useful in industrial applications.
The synthesis of [cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol presents its own set of challenges due to its chiral nature and the need for precise control over stereochemistry. However, advances in synthetic methodology have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been particularly useful in achieving the desired [cis]-configuration.
As research continues to uncover new applications for [cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol, it is likely that its importance will only grow. The combination of its unique structural features and potential as a scaffold for drug discovery makes it a compound worth watching in the years to come. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in fully realizing its potential benefits.
664364-58-3 ([cis-1-benzyl-5-methylpyrrolidin-3-yl]methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)